BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Fluoro-4-methylbenzamidine hydrochloride
molecular weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3-Fluoro-4-methylbenzamidine
Compound Name:
hydrochloride

Cat. No.: B068554

An In-depth Technical Guide to 3-Fluoro-4-methylbenzamidine Hydrochloride

Abstract

This technical guide provides a comprehensive overview of 3-Fluoro-4-methylbenzamidine
hydrochloride, a fluorinated building block of significant interest in medicinal chemistry and
materials science. We will delve into its core chemical and physical properties, with a primary
focus on its molecular weight and structure. Furthermore, this document will explore its
synthesis, potential applications as a pharmaceutical intermediate, and essential safety and
handling protocols. The insights provided are intended to equip researchers and drug
development professionals with the foundational knowledge required to effectively utilize this
compound in their work.

Core Chemical Properties and Molecular Weight

3-Fluoro-4-methylbenzamidine hydrochloride is a solid organic compound. Its structure
incorporates a benzamidine core, which is a common motif in the design of enzyme inhibitors,
particularly for proteases like thrombin. The presence of a fluorine atom and a methyl group on
the benzene ring allows for fine-tuning of physicochemical properties such as lipophilicity,
metabolic stability, and binding interactions.

The precise molecular weight is a critical parameter for any experimental work, enabling
accurate molar calculations for reaction stoichiometry and solution preparation.
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Property Value Source
Molecular Weight 188.63 g/mol

Molecular Formula CsH10CIFN:2

CAS Number 175277-88-0 [1][2]
Physical Form Solid

InChi Key VXAQIXKADWRKGS-

UHFFFAOYSA-N

SMILES String Cl.Cclccc(cclF)C(N)=N

Below is the two-dimensional chemical structure of the compound.
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Caption: Chemical structure of 3-Fluoro-4-methylbenzamidine cation with chloride counter-ion.
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Synthesis and Manufacturing Insights

Amidine hydrochlorides are most classically and reliably synthesized via the Pinner reaction.
This method involves the acid-catalyzed reaction of a nitrile with an alcohol to form an imino
ether hydrochloride (a Pinner salt), which is then treated with ammonia to yield the final
amidine hydrochloride.[3]

The logical precursor for this synthesis is 3-fluoro-4-methylbenzonitrile. The overall synthetic
workflow is a robust two-step process suitable for laboratory-scale synthesis and scalable for
industrial production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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